Cas no 1100215-34-6 (5-(trifluoromethyl)-1H-indole-7-carbaldehyde)

• Product Name: 5-(trifluoromethyl)-1H-indole-7-carbaldehyde
• CAS No: 1100215-34-6
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• MDL: MFCD24613727
• CID: 1098754
• PubChem ID: 57546105
• Update Time: 2025-06-27

5-(trifluoromethyl)-1H-indole-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-1H-Indole-7-carboxaldehyde
• 5-Trifluoromethyl-1H-indole-7-carbaldehyde
• 5-(trifluoromethyl)-1H-indole-7-carbaldehyde
• SB30642
• SCHEMBL2428320
• 1100215-34-6
• CS-0440801

• MDL： MFCD24613727
• Inchi： 1S/C10H6F3NO/c11-10(12,13)8-3-6-1-2-14-9(6)7(4-8)5-15/h1-5,14H
• InChI Key： LCDNKVXVOOQAEH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C2=C(C=CN2)C=1)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-(trifluoromethyl)-1H-indole-7-carbaldehyde

5-(trifluoromethyl)-1H-indole-7-carbaldehyde (CAS No. 1100215-34-6): A Comprehensive Overview

5-(trifluoromethyl)-1H-indole-7-carbaldehyde (CAS No. 1100215-34-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and indole functionalities, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular structure of 5-(trifluoromethyl)-1H-indole-7-carbaldehyde consists of a substituted indole ring with a trifluoromethyl group at the 5-position and an aldehyde group at the 7-position. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for a wide range of chemical reactions and biological studies. The trifluoromethyl group, known for its electron-withdrawing effect, enhances the compound's stability and metabolic resistance, while the aldehyde group provides a reactive site for further functionalization.

Recent research has highlighted the importance of 5-(trifluoromethyl)-1H-indole-7-carbaldehyde in the development of new drugs. For instance, studies have shown that this compound can serve as a lead structure for the synthesis of potent inhibitors targeting specific enzymes involved in various diseases. One notable application is in the field of oncology, where derivatives of this compound have demonstrated significant antiproliferative activity against cancer cells. The ability to modulate key signaling pathways through these derivatives makes them valuable candidates for further drug development.

In addition to its therapeutic potential, 5-(trifluoromethyl)-1H-indole-7-carbaldehyde has also been explored as a building block in the synthesis of complex organic molecules. Its unique structural features enable chemists to design and synthesize a diverse array of compounds with tailored properties. This versatility is particularly valuable in the context of combinatorial chemistry and high-throughput screening, where large libraries of compounds can be rapidly generated and tested for various biological activities.

The synthesis of 5-(trifluoromethyl)-1H-indole-7-carbaldehyde has been optimized through several methodologies, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 5-trifluoromethylindole with an appropriate aldehyde or ketone under mild conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and organocatalytic methods, have also been employed to improve the efficiency and selectivity of the synthesis process.

The physical and chemical properties of 5-(trifluoromethyl)-1H-indole-7-carbaldehyde have been extensively studied to understand its behavior in different environments. It is typically obtained as a crystalline solid with a characteristic melting point and solubility profile. Spectroscopic techniques such as NMR, IR, and mass spectrometry are commonly used to confirm its identity and purity. These methods provide valuable insights into the molecular structure and help ensure that the compound meets stringent quality standards required for pharmaceutical applications.

In conclusion, 5-(trifluoromethyl)-1H-indole-7-carbaldehyde (CAS No. 1100215-34-6) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutic agents and as a versatile building block for complex molecule synthesis. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.